Cas no 1849266-15-4 (Bicyclo[4.1.0]heptane-2-sulfonamide)

• Product Name: Bicyclo[4.1.0]heptane-2-sulfonamide
• CAS No: 1849266-15-4
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• MDL: MFCD31420972
• CID: 5245190
• PubChem ID: 130526146
• Update Time: 2026-03-08

Bicyclo[4.1.0]heptane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.1.0]heptane-2-sulfonamide

• MDL： MFCD31420972
• Inchi： 1S/C7H13NO2S/c8-11(9,10)7-3-1-2-5-4-6(5)7/h5-7H,1-4H2,(H2,8,9,10)
• InChI Key： IZUGXWCVNWRSNU-UHFFFAOYSA-N
• SMILES： C12C(C1)CCCC2S(N)(=O)=O

Additional information on Bicyclo[4.1.0]heptane-2-sulfonamide

Exploring Bicyclo[4.1.0]heptane-2-sulfonamide (CAS No. 1849266-15-4): A Versatile Sulfonamide Derivative in Modern Chemistry

In the realm of organic chemistry, Bicyclo[4.1.0]heptane-2-sulfonamide (CAS No. 1849266-15-4) has emerged as a compound of significant interest due to its unique structural features and potential applications. This bicyclic sulfonamide derivative combines the rigidity of a bicyclo[4.1.0]heptane framework with the functional versatility of a sulfonamide group, making it a valuable building block for pharmaceutical research, material science, and agrochemical development.

The compound's CAS number 1849266-15-4 serves as a critical identifier for researchers seeking precise chemical information. Its systematic name, Bicyclo[4.1.0]heptane-2-sulfonamide, reveals key structural elements that contribute to its chemical behavior. The bicyclo[4.1.0]heptane core provides steric constraints that can influence molecular recognition, while the sulfonamide moiety (-SO₂NH₂) offers hydrogen bonding capabilities and polarity.

Recent trends in chemical research highlight growing interest in strained ring systems like bicyclo[4.1.0]heptane derivatives. These compounds often exhibit enhanced reactivity due to ring strain, making them attractive for click chemistry applications and bioorthogonal reactions. The incorporation of a sulfonamide group further expands utility, as this functional group is prevalent in many FDA-approved drugs, particularly in enzyme inhibitors and antimicrobial agents.

Synthetic approaches to Bicyclo[4.1.0]heptane-2-sulfonamide typically involve the functionalization of bicyclo[4.1.0]heptane precursors, followed by sulfonamide formation. Modern methods emphasize atom economy and green chemistry principles, reflecting current industry priorities. Researchers frequently search for optimized synthesis routes and scalable production methods for such specialized intermediates.

The compound's potential extends to medicinal chemistry, where sulfonamide-containing compounds represent about 10% of all small-molecule drugs. Its bicyclic structure may offer advantages in drug design by improving target binding affinity or metabolic stability. Current pharmaceutical research explores similar scaffolds for CNS-targeting drugs, anti-inflammatory agents, and protein-protein interaction modulators.

In material science, the rigid bicyclo[4.1.0]heptane core could contribute to the development of novel polymeric materials with enhanced thermal stability or mechanical properties. The sulfonamide group's polarity might facilitate applications in ion-exchange membranes or functional coatings. These possibilities align with growing interest in high-performance materials for energy storage and conversion technologies.

Analytical characterization of Bicyclo[4.1.0]heptane-2-sulfonamide typically employs NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's stereochemistry and conformational properties are particular points of interest, as the bicyclic system imposes specific geometric constraints. These structural features are frequently investigated using computational chemistry methods and molecular modeling techniques.

Safety and handling considerations for CAS 1849266-15-4 follow standard laboratory protocols for organic sulfonamides. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation are recommended when handling the compound in powder form. Storage typically requires protection from moisture and light to maintain stability.

The commercial availability of Bicyclo[4.1.0]heptane-2-sulfonamide has increased in recent years, with suppliers offering it as a research chemical for drug discovery programs. Pricing and purity specifications vary, with most providers supplying material at ≥95% purity for laboratory use. Custom scale-up synthesis services are also available for projects requiring larger quantities.

Future research directions for this compound class may explore its potential in catalysis, particularly as a ligand precursor for transition metal complexes. The stereoelectronic properties of the bicyclo[4.1.0]heptane system could influence catalytic activity in asymmetric transformations. Additionally, the compound's utility in peptide mimetics and conformationally restricted analogs remains an active area of investigation.

For researchers working with Bicyclo[4.1.0]heptane-2-sulfonamide, proper analytical documentation and spectroscopic data are essential for reproducibility. Many laboratories seek detailed characterization protocols and reference spectra to verify compound identity and purity. The development of HPLC methods for quality control is another common requirement in pharmaceutical applications.

The environmental fate and biodegradation of sulfonamide derivatives like this compound are subjects of ongoing study. While not considered persistent pollutants, understanding their ecological impact aligns with current green chemistry initiatives. Research into biocatalytic transformations of such structures may yield more sustainable synthetic approaches.

In conclusion, Bicyclo[4.1.0]heptane-2-sulfonamide (CAS No. 1849266-15-4) represents a fascinating intersection of structural complexity and functional versatility in organic chemistry. Its bicyclic core and sulfonamide group offer multiple avenues for exploration across diverse chemical disciplines. As synthetic methodologies advance and application areas expand, this compound will likely continue to attract attention from researchers seeking novel solutions in molecular design and functional materials.